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Compound Name: Lincomycin 2-phosphate

Cat. No.: B1146538 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Scientific literature and publicly available data on the phosphate ester of

lincomycin, specifically lincomycin 2-phosphate, are limited. Much of the understanding of

this compound is inferred from patents and by analogy to its parent compound, lincomycin, and

the structurally related and more extensively studied clindamycin phosphate. This guide

synthesizes the available information and provides logical extrapolations where direct data is

absent.

Introduction
Lincomycin, an antibiotic produced by the actinomycete Streptomyces lincolnensis, has

historically been used to treat serious infections caused by Gram-positive bacteria. To enhance

its pharmaceutical properties, particularly its aqueous solubility for parenteral administration,

derivatives such as the phosphate ester have been developed. Lincomycin 2-phosphate is a

water-soluble prodrug that is anticipated to be rapidly converted in vivo to the active parent

drug, lincomycin, through the action of endogenous phosphatases.[1][2] This guide provides a

comprehensive overview of the synthesis, proposed mechanism of action, and

physicochemical properties of lincomycin 2-phosphate, drawing on available patent literature

and data from related compounds.

Physicochemical Properties
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Lincomycin 2-phosphate is a semi-synthetic derivative of lincomycin. Key quantitative data

for lincomycin and its 2-phosphate ester are summarized below.

Property Lincomycin Lincomycin 2-Phosphate

Molecular Formula C₁₈H₃₄N₂O₆S C₁₈H₃₅N₂O₉PS

Molecular Weight 406.5 g/mol [3] 486.5 g/mol [4]

CAS Number 154-21-2[3] 27480-30-4[4]

Appearance Amorphous solid[3] Data not available

pKa 7.6[3] Data not available

Purity (typical) >98% >95% (HPLC)[5]

Synthesis of Lincomycin 2-Phosphate
The synthesis of lincomycin 2-phosphate involves the selective phosphorylation of the

lincomycin molecule. Based on patent literature, a general synthetic approach can be outlined.

[6]

Experimental Protocol: General Method for the
Preparation of Lincomycin 2-Phosphate Derivatives
This protocol is a generalized interpretation based on patent SU511014A3 and may require

optimization.[6]

Protection of Hydroxyl Groups: To achieve selective phosphorylation at the 2-position, other

reactive hydroxyl groups on the lincomycin molecule are first protected. This can be

achieved by reacting lincomycin with a suitable protecting group reagent.

Phosphorylation: The protected lincomycin is then reacted with a phosphorylating agent in

the presence of a suitable solvent and at a controlled temperature.

Deprotection: Following phosphorylation, the protecting groups are removed under

conditions that do not cleave the newly formed phosphate ester.
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Purification: The crude lincomycin 2-phosphate is purified, for example, by ion-exchange

chromatography.[6] The product can then be isolated, for instance, by freeze-drying.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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